Cas no 98231-71-1 (2-2-(2-Chloroethl)sulfonylethoxyethanamineHydrochloride)

• Product Name: 2-2-(2-Chloroethl)sulfonylethoxyethanamineHydrochloride
• CAS No: 98231-71-1
• MF: C₆H₁₅Cl₂NO₃S
• MW: 252.159198999405
• CID: 61951
• PubChem ID: 44146026
• Update Time: 2025-08-04

2-2-(2-Chloroethl)sulfonylethoxyethanamineHydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Chloroethl)sulfonyl]ethoxyethanamine hydrochloride
• 2-(2-(2-CHLOROETHL)SULFONYL)ETHOXYETHANAMINE HYDROCHLORIDE
• 2-[2-(2-chloroethylsulfonyl)ethoxy]ethanamine,hydrochloride
• Ethanamine,2-(2-((2-chloroethyl)sulfonyl)ethoxy)-,hydrochloride
• Ethanamine,2-(2-((2-chloroethyl)sulfonyl)ethoxy)-,hydrochloride (1:1)
• Ethanamine,2-[2-[(2-chloroethyl)sulfonyl]ethoxy]-, hydrochloride (9CI)
• 2-[2-(2-Chloroethylsulfonyl)ethoxy]ethylaminehydrochloride
• 2-[2-(2-chloroethylsulfonyl)ethoxy]ethanamine;hydrochloride
• SCHEMBL8358488
• 2(2-Amino-ethoxy)-2'chloro-diethylsulfone hydrochloride
• 2-[2-(2-chloroethylsulfonyl)ethoxy]ethanamine hydrochloride
• A845827
• EC 619-328-6
• 98231-71-1
• Ethanamine, 2-(2-((2-chloroethyl)sulfonyl)ethoxy)-, hydrochloride
• DTXSID5072989
• 2-[2-(2-Chloroethl)sulfonyl]ethoxyethanamineHydrochloride
• NS00022917
• Ethanamine, 2-[2-[(2-chloroethyl)sulfonyl]ethoxy]-, hydrochloride
• Ethanamine, 2-(2-((2-chloroethyl)sulfonyl)ethoxy)-, hydrochloride (1:1)
• 2-[2-(2-Chloroethyl)sulfonyl]ethoxyethanamine hydrochloride
• 2-2-(2-Chloroethl)sulfonylethoxyethanamineHydrochloride

• Inchi： 1S/C6H14ClNO3S.ClH/c7-1-5-12(9,10)6-4-11-3-2-8;/h1-6,8H2;1H
• InChI Key： PCHBPTWCDKWOOW-UHFFFAOYSA-N
• SMILES： ClCCS(CCOCCN)(=O)=O.Cl

Computed Properties

• Exact Mass: 251.01500
• Monoisotopic Mass: 251.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• PSA: 77.77000
• LogP: 2.19840

Additional information on 2-2-(2-Chloroethl)sulfonylethoxyethanamineHydrochloride

Introduction to 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride (CAS No. 98231-71-1)

2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride, identified by its Chemical Abstracts Service (CAS) number 98231-71-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This hydrochloride salt exhibits unique structural and functional properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride consists of a sulfonamide moiety linked to an ethoxyethanolamine backbone, with a chloroethyl group attached at the second carbon atom. This configuration imparts a high degree of reactivity and versatility, enabling its use in diverse chemical modifications and biological assays. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its application in in vitro and in vivo studies.

In recent years, there has been growing interest in the pharmacological potential of sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the sulfonamide group can interact with various biological targets, including enzymes and receptors, leading to therapeutic effects. The specific arrangement of atoms in 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride suggests that it may possess inhibitory properties against certain enzymes or modulatory effects on cellular signaling pathways.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. Researchers have been exploring its utility as a lead compound for the synthesis of more potent and selective therapeutic agents. For instance, modifications to the chloroethyl group or the sulfonamide moiety could enhance its binding affinity to specific biological targets, thereby improving its efficacy as a drug candidate.

The hydrochloride salt form of 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride also offers practical advantages in terms of stability and handling. Salts are generally more stable than their free base forms, which can degrade under certain conditions. Additionally, the hydrochloride form improves solubility, making it easier to formulate into solutions or suspensions for experimental use.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride with greater accuracy. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions with target proteins. These computational methods have accelerated the drug discovery process by allowing researchers to prioritize promising candidates for further experimental validation.

In clinical research, 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride has been investigated for its potential therapeutic applications in various disease models. Preclinical studies have suggested that it may exhibit anti-inflammatory, antiviral, or anticancer properties. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers obtain high-quality material for their studies. Techniques such as asymmetric synthesis or catalytic hydrogenation may be employed to introduce specific stereochemical configurations or functional groups.

The safety profile of 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride is another critical consideration in its application. While preliminary studies suggest that it is well-tolerated at moderate doses, comprehensive toxicological assessments are necessary to evaluate potential side effects or hazards associated with its use. These studies will provide essential data for determining safe dosing regimens and minimizing risks in future clinical trials.

The growing body of research on sulfonamide derivatives underscores the importance of compounds like 2-2-(2-Chloroethyl)sulfonylethoxyethanamineHydrochloride in modern medicine. As our understanding of biological systems continues to expand, new opportunities will arise for developing innovative treatments based on these versatile chemical entities. The continued exploration of their pharmacological properties holds promise for addressing unmet medical needs across multiple therapeutic areas.